Cas no 2243509-27-3 (5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid)

• Product Name: 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid
• CAS No: 2243509-27-3
• MF: C₂₃H₁₈BrNO₅
• MW: 468.296725749969
• CID: 6257852
• PubChem ID: 165717612
• Update Time: 2025-05-19

5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid
• 2243509-27-3
• EN300-650666

• Inchi： 1S/C23H18BrNO5/c1-29-21-11-20(17(22(26)27)10-19(21)24)25-23(28)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： QDSJHUDCCIUWLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=C1OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.03684g/mol
• Monoisotopic Mass: 467.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid

Comprehensive Overview of 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid (CAS No. 2243509-27-3)

5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid (CAS No. 2243509-27-3) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's bromine and methoxy substituents enhance its reactivity, enabling precise modifications in drug discovery and bioconjugation applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid has surged due to advancements in peptide-based therapeutics. Researchers frequently search for "Fmoc-protected building blocks for peptide synthesis" or "CAS 2243509-27-3 applications," reflecting its relevance in developing targeted therapies for diseases such as cancer and metabolic disorders. The compound's stability and compatibility with automated synthesizers further elevate its importance in high-throughput screening (HTS) workflows.

From a synthetic chemistry perspective, 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid offers exceptional versatility. Its carboxylic acid functionality allows for efficient coupling reactions, while the Fmoc group ensures selective deprotection under mild conditions. These properties align with the growing trend of "green chemistry," where researchers prioritize sustainable and efficient synthetic routes. Queries like "eco-friendly Fmoc deprotection methods" or "CAS 2243509-27-3 solubility data" highlight user interest in optimizing its use.

The compound's role extends to material science, particularly in designing functionalized polymers and biomaterials. Its aromatic backbone and halogenated moiety facilitate cross-linking reactions, making it valuable for creating hydrogels or drug-delivery matrices. Searches for "halogenated benzoic acid derivatives in biomaterials" or "5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid suppliers" underscore its interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2243509-27-3 are paramount for reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. Users often seek "HPLC methods for Fmoc-amino acid analysis" or "NMR spectra of 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid," emphasizing the need for reliable analytical protocols.

In summary, 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid (CAS No. 2243509-27-3) is a cornerstone in modern synthetic and medicinal chemistry. Its applications span peptide therapeutics, biomaterials, and sustainable synthesis, addressing key challenges in life sciences. As research trends evolve, this compound will continue to play a pivotal role in innovation.